4-acetylbenzyl 4-(2-chloro-4-nitrophenoxy)benzoate

• IUPAC Name: (4-acetylphenyl)methyl 4-(2-chloro-4-nitrophenoxy)benzoate
• InChI: InChI=1S/C22H16ClNO6/c1-14(25)16-4-2-15(3-5-16)13-29-22(26)17-6-9-19(10-7-17)30-21-11-8-18(24(27)28)12-20(21)23/h2-12H,13H2,1H3
• InChI Key: JPWURCAEDVSRGO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C22H16ClNO6
• Molecular Weight: 425.8 g/mol

Description

4-acetylbenzyl 4-(2-chloro-4-nitrophenoxy)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as ACNB and has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of ACNB is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways in the body. ACNB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. ACNB has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein that is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
ACNB has been found to exhibit anti-inflammatory and antioxidant properties. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). ACNB has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, ACNB has been found to inhibit the growth of cancer cells, particularly breast cancer cells.

Advantages and Limitations for Lab Experiments

ACNB has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, ACNB also has some limitations, including its potential toxicity and limited availability.

Future Directions

There are several future directions for the study of ACNB. One potential direction is the development of ACNB-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the development of ACNB-based herbicides for agricultural use. Additionally, further studies are needed to fully understand the mechanism of action of ACNB and its potential applications in material science.

Scientific Research Applications

ACNB has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, ACNB has been found to exhibit anti-inflammatory and antioxidant properties. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. In agriculture, ACNB has been studied for its potential use as a herbicide. In material science, ACNB has been studied for its potential use in the development of liquid crystal displays.